Cas no 343376-04-5 (2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide)

• Product name: 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide
• CAS No: 343376-04-5
• CID: 4649328

2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide

Additional information on 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide

Recent Advances in the Study of 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide (CAS: 343376-04-5)

2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide (CAS: 343376-04-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a kinase inhibitor and its anti-cancer properties. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound has been identified as a potent inhibitor of several protein kinases, which are critical targets in cancer therapy. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. Recent in vitro and in vivo studies have demonstrated that 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide exhibits selective inhibition against specific kinase targets, leading to suppressed tumor growth and apoptosis in cancer cell lines. These findings highlight its potential as a lead compound for the development of novel anti-cancer agents.

Structural optimization and structure-activity relationship (SAR) studies have been conducted to enhance the compound's efficacy and reduce off-target effects. Researchers have explored various derivatives of 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide, modifying the cyano and dimethylamino groups to improve binding affinity and pharmacokinetic properties. Computational modeling and molecular docking studies have provided insights into the interaction mechanisms between the compound and its kinase targets, facilitating the design of more potent analogs.

In addition to its anti-cancer potential, recent investigations have explored the compound's applications in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit anti-inflammatory and anti-microbial activities, although further validation is required. The versatility of 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide underscores its importance as a multi-functional scaffold in drug discovery.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance the development of this compound and its derivatives into viable therapeutic candidates.

In conclusion, 2-Cyano-3-(dimethylamino)-N'-(4-fluorophenyl)methyleneacrylohydrazide (CAS: 343376-04-5) represents a promising candidate for further research in chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for understanding kinase signaling pathways and developing targeted therapies. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be critical for its successful application in medicine.